Cas no 357654-97-8 (2-Pyrimidinepropanal, 5-ethyl- (9CI))

• Product Name: 2-Pyrimidinepropanal, 5-ethyl- (9CI)
• CAS No: 357654-97-8
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 920679
• PubChem ID: 21919369
• Update Time: 2025-04-19

2-Pyrimidinepropanal, 5-ethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinepropanal, 5-ethyl- (9CI)
• DB-282554
• SCHEMBL7709192
• 357654-97-8
• 2-PYRIMIDINEPROPANAL, 5-ETHYL-

• Inchi： 1S/C9H12N2O/c1-2-8-6-10-9(11-7-8)4-3-5-12/h5-7H,2-4H2,1H3
• InChI Key： CWKJVBAJZDKBSD-UHFFFAOYSA-N
• SMILES： O=CCCC1N=CC(=CN=1)CC

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 42.8Ų